Cas no 2763931-16-2 (Tert-butyl 3-amino-2,5-difluoro-4-methylbenzoate)

• Product Name: Tert-butyl 3-amino-2,5-difluoro-4-methylbenzoate
• CAS No: 2763931-16-2
• MF: C₁₂H₁₅F₂NO₂
• MW: 243.24981045723
• CID: 5559845
• PubChem ID: 165995904
• Update Time: 2023-07-07

Tert-butyl 3-amino-2,5-difluoro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-32033188
• 2763931-16-2
• tert-butyl 3-amino-2,5-difluoro-4-methylbenzoate
• Tert-butyl 3-amino-2,5-difluoro-4-methylbenzoate

• Inchi： 1S/C12H15F2NO2/c1-6-8(13)5-7(9(14)10(6)15)11(16)17-12(2,3)4/h5H,15H2,1-4H3
• InChI Key： CCSNDHGCPSWEPB-UHFFFAOYSA-N
• SMILES： FC1C(=C(C)C(=CC=1C(=O)OC(C)(C)C)F)N

Computed Properties

• Exact Mass: 243.10708505g/mol
• Monoisotopic Mass: 243.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų